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Compound of Interest

Compound Name: Ethyl 3-amino-3-oxopropanoate

Cat. No.: B1267595

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-amino-3-oxopropanoate, also known as ethyl malonamate, is a versatile C3 synthon
widely employed in synthetic organic chemistry for the construction of a variety of heterocyclic
scaffolds. Its bifunctional nature, possessing both an amide and an ester group, allows for
facile cyclocondensation reactions with various electrophilic partners to yield substituted
pyridones and pyrimidines, which are key structural motifs in many biologically active
compounds and pharmaceutical agents.

These application notes provide detailed protocols for two common and efficient cyclization
reactions utilizing ethyl 3-amino-3-oxopropanoate: the synthesis of a substituted 4-hydroxy-2-
pyridone via a modified Guareschi-Thorpe reaction and the formation of a pyrimidinedione
through condensation with urea.

Key Cyclization Reactions
Synthesis of 4-Hydroxy-6-methyl-2-pyridone

This protocol describes the cyclocondensation of ethyl 3-amino-3-oxopropanoate with a 3-
ketoester, specifically ethyl acetoacetate, to yield a substituted 4-hydroxy-2-pyridone. This
reaction is a variation of the classic Guareschi-Thorpe pyridine synthesis.

Reaction Scheme:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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